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Compound of Interest

Pentanoic acid, 2-(4-
Compound Name:

formylphenoxy)-
CAS No.: 1092301-10-4
Cat. No.: B12127855

Get Quote

Executive Summary

This guide delineates the critical differences between 2-(4-formylphenoxy)pentanoic acid and
the established class of clofibric acid analogs. While both share a phenoxy-alkanoic acid
scaffold, they represent two distinct pharmacological paradigms. Clofibric acid analogs are
PPAR

agonists optimized for lipid metabolism through steric rigidity and metabolic stability. in contrast,
2-(4-formylphenoxy)pentanoic acid is a reactive electrophile—typically designed as a
hemoglobin modulator (antisickling agent) or a versatile synthetic intermediate—leveraging an
aldehyde warhead for covalent Schiff base formation.

Part 1: Chemical Structure & Properties

The fundamental difference lies in the tail architecture (steric bulk vs. chirality) and the ring
substituent (inert lipophile vs. reactive electrophile).
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Structural Comparison Table

2-(4-
Feature Clofibric Acid (Standard) formylphenoxy)pentanoic
acid
2-(4-chlorophenoxy)-2- 2-(4-formylphenoxy)pentanoic
IUPAC Name ( P ) y? ( yP P
methylpropanoic acid acid
Acid Tail Isobutyric (2-methylpropanoic) Pentanoic (Valeric)
) ) Chiral (Mono-alky!l: Propyl
_Carbon Achiral (Gem-dimethyl group)

group)

Ring Substituent

4-Chloro (Electron-

withdrawing, Inert)

4-Formyl (Aldehyde, Reactive)

Lipophilicity

High (Cl + Gem-dimethyl)

Moderate (Aldehyde is polar;
Tail is lipophilic)

Reactivity

Metabolically stable (Ballast)

High (Schiff base formation,
Oxidation)

Primary Class

Fibrate (Hypolipidemic)

Aldehyde-Phenoxy Acid

(Antisickling/Intermediate)

The "Gem-Dimethyl" vs. "Mono-Alkyl" Effect

 Clofibric Acid (Gem-Dimethyl): The two methyl groups at the

-position create a "steric shield,” preventing

-oxidation of the acid tail and locking the conformation to fit the PPAR

ligand-binding pocket. This is the "Fibrate Pharmacophore."

e 2-(4-formylphenoxy)pentanoic acid (Mono-Alkyl): The single propyl chain at the

-position introduces a chiral center. This flexibility allows the molecule to adopt different
binding modes, often required for binding to the surface of proteins like Hemoglobin S (HbS)
rather than the deep hydrophobic pocket of nuclear receptors.
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Part 2: Synthetic Pathways[1]

The synthesis of these two molecules requires divergent strategies due to the sensitivity of the
aldehyde group in the target molecule versus the robustness of the chlorine in clofibric acid.

Synthesis of Clofibric Acid (Bargellini Reaction)

The industrial synthesis often utilizes the Bargellini reaction, a multicomponent condensation
that installs the gem-dimethyl group in one step.

o Reagents: 4-Chlorophenol, Acetone, Chloroform, KOH.

e Mechanism: Formation of a trichloromethide anion, addition to acetone, and subsequent
nucleophilic displacement by the phenoxide.

Synthesis of 2-(4-formylphenoxy)pentanoic acid
(Williamson Ether Synthesis)

The aldehyde group is sensitive to strong bases and oxidation. Therefore, a controlled
Williamson Ether Synthesis is preferred, often requiring protection of the aldehyde or careful
temperature control.

o Step 1: Deprotonation of 4-hydroxybenzaldehyde using a mild base (

) in a polar aprotic solvent (DMF or Acetone).

o Step 2: Nucleophilic attack on ethyl 2-bromopentanoate.

o Step 3: Mild hydrolysis of the ester (LIOH/THF) to avoid Cannizzaro reaction (aldehyde
disproportionation).

Visualization of Synthetic Logic
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(Bargellini Reaction) (Williamson Ether Synthesis)
One-Pot SN2 Subst.

| Clofibric Acid | Intermediate Ester
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Hydrolysis (LiOH)

Deprotection
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(Chiral, Reactive Aldehyde)

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways. Clofibric acid uses a robust one-pot condensation,
while the formyl derivative requires a stepwise alkylation-hydrolysis sequence to preserve the
aldehyde.

Part 3: Pharmacology & Mechanism of Action
Clofibric Acid: The PPAR Agonist

Clofibric acid functions as a lipid-lowering agent by mimicking fatty acids.
o Target: Peroxisome Proliferator-Activated Receptor Alpha (PPAR

)-[11[2]
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¢ Mechanism:

Enters the nucleus and binds to PPAR

o

o Induces a conformational change, recruiting the Retinoid X Receptor (RXR).
o The PPAR

-RXR complex binds to Peroxisome Proliferator Response Elements (PPRE) in DNA.

o Qutcome: Upregulation of Lipoprotein Lipase (LPL) and ApoA-I; downregulation of ApoC-
lll. Result: Decreased triglycerides, increased HDL.

2-(4-formylphenoxy)pentanoic acid: The Hemoglobin
Modulator

The presence of the aldehyde group strongly suggests functionality as an antisickling agent
(similar to Voxelotor/GBT440) or a protein modifier.

e Target: Hemoglobin S (HbS) or other amine-rich proteins.
e Mechanism (Schiff Base Formation):
o The aldehyde carbon acts as an electrophile.
o It reacts reversibly with the N-terminal valine of the Hemoglobin

-chain.

o Outcome: This covalent (but reversible) bond stabilizes the R-state (oxygenated) of
hemoglobin.

o Effect: Prevents the polymerization of HbS (sickling) in low-oxygen conditions.

e Role of the Pentanoic Tail: The hydrophobic pentyl chain interacts with a surface pocket on
the protein, providing additional binding affinity beyond the Schiff base.
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Mechanistic Pathway Diagram
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Figure 2: Mechanistic divergence. Clofibric acid acts via nuclear transcription factors (PPAR),
while the formyl analog acts via direct protein modification (Schiff base).

Part 4: Experimental Protocols
Protocol A: Synthesis of 2-(4-formylphenoxy)pentanoic
acid

Objective: Synthesize the target molecule while preserving the aldehyde.

o Reagents: 4-Hydroxybenzaldehyde (1.22 g, 10 mmol), Ethyl 2-bromopentanoate (2.09 g, 10
mmol),

(2.76 g, 20 mmol), DMF (20 mL).

o Alkylation:

o Dissolve 4-hydroxybenzaldehyde in DMF. Add

o Stir at room temperature for 30 min to form the phenoxide.
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o Add ethyl 2-bromopentanoate dropwise.

o Heat to 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

o Workup:
o Pour into ice water (100 mL). Extract with Ethyl Acetate (3x).
o Wash organic layer with brine, dry over
, and concentrate.[3][4]

e Hydrolysis:

[¢]

Dissolve the crude ester in THF/Water (1:1).

[¢]

Add LiOH (1.2 eq) at 0°C (Crucial: Keep cold to protect aldehyde).

[e]

Stir for 2 hours. Acidify carefully with 1M HCI to pH 3.

o

Extract, dry, and recrystallize from Ethanol/Water.[4]

Protocol B: Schiff Base Formation Assay (Hb Binding)

Objective: Verify the reactivity of the formyl group with a model amine.

o Reagents: Target Molecule (10 mM in DMSO), L-Valine methyl ester (10 mM in PBS buffer,
pH 7.4).

e Procedure:
o Mix equimolar amounts of the Target Molecule and Valine ester.
o Incubate at 37°C for 1 hour.

e Analysis:

o Analyze by LC-MS.
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o Success Criteria: Observation of the imine mass peak

o Note: Clofibric acid will show no reaction in this assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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